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Compound of Interest

Compound Name: 7-Chloro-5-nitrobenzo[d]oxazole

Cat. No.: B11810163

Get Quote

Executive Safety Summary: Immediate Action
Required
Status:HAZARDOUS / HALOGENATED ORGANIC WASTE Immediate Directive: Do NOT

dispose of 7-Chloro-5-nitrobenzo[d]oxazole (CAS: 133225-36-2) via municipal drains, trash,

or non-halogenated waste streams. This compound requires high-temperature incineration with

acid gas scrubbing due to its chlorine content and nitrogen oxide (

) generation potential.

Critical Hazards (GHS):

Acute Toxicity (Oral): Harmful if swallowed (H302).

Irritant: Causes skin (H315), eye (H319), and respiratory (H335) irritation.[1][2]

Reactivity: Thermal decomposition releases toxic Hydrogen Chloride (HCl), Phosgene, and

Nitrogen Oxides.
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To ensure compliance and safety, you must understand the chemical logic dictating the

disposal method.

Parameter Data Operational Implication

CAS Number 133225-36-2
Use for waste manifest

verification.

Molecular Formula
Halogenated: Requires

specific incineration protocols.

Functional Groups

Nitro (

), Chloro (

), Benzoxazole

Oxidizer/Reducer Sensitivity:

Keep away from strong bases

and reducing agents.[3]

Physical State Solid (typically powder)
Dust control is critical during

transfer.

Waste Stream Halogenated Organic

MUST be segregated from

non-halogenated solvents.[4]

[5]

Scientific Rationale for Segregation: The presence of the Chlorine atom on the benzoxazole

ring necessitates segregation from non-halogenated waste. Incineration of halogenated

compounds requires higher temperatures (

) and specific flue gas cleaning systems to neutralize the resulting Hydrogen Chloride (HCl) gas
and prevent the formation of dioxins. Mixing this with general organic waste can damage
standard incinerators and violate EPA/RCRA compliance.

Pre-Disposal Handling & Packaging Protocol
Objective: Prepare the compound for transfer without exposure or environmental release.

Step 1: Personal Protective Equipment (PPE)[6]
Respiratory: NIOSH-approved N95 (minimum) or P100 respirator if handling neat powder

outside a fume hood.
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Skin: Nitrile gloves (Double gloving recommended; 0.11 mm thickness minimum).

Eyes: Chemical safety goggles.[3][6] Safety glasses are insufficient for powder handling due

to airborne particulate risks.

Step 2: Waste Container Selection
Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass amber jar

with a Teflon-lined screw cap.

Liquid Waste (Solutions): Use a dedicated "Halogenated Organic Waste" carboy (HDPE or

Glass).

Compatibility Warning:DO NOT use metal containers. The potential hydrolysis of the

compound can release acidic byproducts that corrode metal.

Step 3: Labeling (RCRA Compliance)
Every container must be labeled before waste is added.

Label Text: "HAZARDOUS WASTE - Halogenated Organic."

Constituents: Explicitly list "7-Chloro-5-nitrobenzo[d]oxazole."

Hazard Checkboxes: Mark "Toxic" and "Irritant."

Disposal Workflows
The following diagrams illustrate the decision logic for disposing of pure stock versus reaction

mixtures.

Workflow A: Pure Substance (Expired/Excess Stock)[8]
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Figure 1: Decision tree for the safe disposal of 7-Chloro-5-nitrobenzo[d]oxazole based on

physical state.

Emergency Response: Spill Cleanup
Scenario: You have spilled 5g of solid powder on the benchtop.
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Evacuate & Ventilate: Alert nearby personnel. Ensure the fume hood is active.

PPE Upgrade: Don double nitrile gloves and a respirator if dust is airborne.

Containment (Dry Spill):

Do NOT sweep dry dust (creates aerosols).

Cover the spill with a damp paper towel (water or ethanol) to suppress dust.

Scoop the damp material into the solid waste container.

Containment (Wet Spill/Solution):

Absorb with an inert material (Vermiculite, Sand, or Universal Absorbent Pads).

Avoid: Do not use combustible materials like sawdust (potential reaction with nitro group).

Decontamination: Wipe the surface with a soap/water solution, followed by ethanol. Dispose

of all cleanup materials as Halogenated Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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